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Compound of Interest

Compound Name: Cinalbicol

cat. No.: B593572

An In-depth Technical Guide to myo-Inositol

Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for the chemical "Cinalbicol” did not yield any matching results in
publicly available chemical and scientific databases. It is possible that this is a trade name, an
alternative spelling, or a less common trivial name. The following guide is provided for myo-
inositol, a closely related and extensively researched compound that was prominently returned
in the initial search results for the requested topic.

Introduction

myo-Inositol, a carbocyclic polyol, is the most abundant and biologically significant
stereoisomer of inositol.[1][2] It plays a crucial role as a fundamental component of structural
lipids, including phosphatidylinositol (P1) and its various phosphorylated derivatives (PIPs),
which are integral to a multitude of cellular signaling pathways. This document provides a
comprehensive overview of the chemical structure, physicochemical properties, and key
experimental methodologies related to myo-inositol.

Chemical Structure and Identification

myo-Inositol is a cyclohexane-1,2,3,4,5,6-hexol with a specific stereochemistry that dictates its
biological activity.[3]

Chemical Formula: CeH1206[4]
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Molecular Weight: 180.16 g/mol [4]

IUPAC Name: (1R,2R,3S,4S,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
CAS Number: 87-89-8[4]

Chemical Structure:

Caption: 2D chemical structure of myo-inositol.

Physicochemical Properties

A summary of the key physicochemical properties of myo-inositol is presented in Table 1.

Property Value Reference
Molecular Formula CeH1206 [4]
Molecular Weight 180.16 g/mol [4]
Appearance White crystalline powder [5]

Melting Point 225-227 °C

Solubility Highly soluble in water [3]

logP -2.13

pKa 12.6

Experimental Protocols
Isolation of myo-Inositol from Phytate

A common method for obtaining myo-inositol involves the hydrolysis of phytate (inositol
hexakisphosphate), which is abundant in sources like corn steep liquor.

Workflow:

Corn Steep Liquor >>| Precipitation of Crude Phytate Hydrolysis (e.g., with acid or phytase) | Neutralization | Crystallization 7).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.chemscene.com/pdf/COA/COACSL417258.pdf
https://file.chemscene.com/pdf/COA/COACSL417258.pdf
https://file.chemscene.com/pdf/COA/COACSL417258.pdf
https://file.chemscene.com/pdf/COA/COACSL417258.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=66e3441f-79fa-4a1b-be22-2bc683cd7abc&audience=consumer
https://www.webmd.com/vitamins/ai/ingredientmono-1090/citicoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for the isolation of myo-inositol.
Detailed Methodology:

» Precipitation: Crude phytate is precipitated from an aqueous extract of a high-phytate source
(e.g., corn kernels) by adjusting the pH and adding a precipitating agent, such as calcium or
iron salts.

o Hydrolysis: The isolated phytate is subjected to hydrolysis to cleave the phosphate groups.
This can be achieved through acidic hydrolysis (e.g., with hydrochloric or sulfuric acid at
elevated temperatures) or enzymatic hydrolysis using phytase.

» Neutralization and Purification: The hydrolysate is neutralized, and inorganic salts are
removed. The resulting solution is then typically decolorized with activated carbon.

o Crystallization: The purified solution is concentrated, and myo-inositol is crystallized, often
from an aqueous ethanol mixture. The crystals are then collected by filtration and dried.

Quantification by High-Performance Liquid
Chromatography (HPLC)

HPLC is a widely used technique for the quantification of myo-inositol in various matrices.

Parameter Condition

Amine-based column (e.g., NH2) or a specific

Column .

carbohydrate analysis column.
Mobile Phase Acetonitrile/Water gradient.

Refractive Index Detector (RID) or Evaporative
Detector ] ]

Light Scattering Detector (ELSD).
Temperature 30-40 °C.
Flow Rate 1.0 mL/min.
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Biological Significance and Signaling Pathways

myo-Inositol is a precursor for the synthesis of phosphatidylinositol phosphates (PIPs), which
are key second messengers in signal transduction. The phosphatidylinositol (PI) signaling
pathway is fundamental in regulating diverse cellular processes.

PI1 Signaling Pathway:
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Caption: Simplified phosphatidylinositol signaling pathway.

Upon activation by various cell surface receptors, phospholipase C (PLC) hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-
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trisphosphate (IP3) and diacylglycerol (DAG). IPs diffuses into the cytoplasm and binds to its
receptor on the endoplasmic reticulum, triggering the release of calcium ions (Ca?*). DAG
remains in the plasma membrane and, in conjunction with Ca2*, activates protein kinase C
(PKC). These signaling events culminate in a wide array of cellular responses, including
proliferation, differentiation, and apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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